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Compound of Interest

Compound Name: ACP-105

Cat. No.: B605154 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
ACP-105 is a non-steroidal selective androgen receptor modulator (SARM) that has garnered

significant interest within the scientific community for its potential therapeutic applications,

including the treatment of age-related cognitive decline. As a SARM, ACP-105 is designed to

selectively target androgen receptors in specific tissues, aiming to elicit the anabolic benefits of

androgens with a reduced androgenic side effect profile compared to traditional anabolic-

androgenic steroids. This technical guide provides a comprehensive overview of the chemical

structure and properties of ACP-105, presenting quantitative data in structured tables, detailing

available experimental methodologies, and visualizing key pathways and workflows to support

further research and development.

Chemical Structure and Identification
ACP-105, with the IUPAC name 2-chloro-4-(3-hydroxy-3-methyl-8-azabicyclo[3.2.1]octan-8-

yl)-3-methylbenzonitrile, is a small molecule with a distinct chemical architecture that dictates

its selective interaction with the androgen receptor. Its identity is well-defined by various

chemical identifiers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b605154?utm_src=pdf-interest
https://www.benchchem.com/product/b605154?utm_src=pdf-body
https://www.benchchem.com/product/b605154?utm_src=pdf-body
https://www.benchchem.com/product/b605154?utm_src=pdf-body
https://www.benchchem.com/product/b605154?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

IUPAC Name
2-chloro-4-(3-hydroxy-3-methyl-8-

azabicyclo[3.2.1]octan-8-yl)-3-methylbenzonitrile

CAS Number 1048998-11-3

Chemical Formula C₁₆H₁₉ClN₂O

Molecular Weight 290.79 g/mol

SMILES
CC1=C(C=CC(=C1Cl)C#N)N2C3CCC2CC(C3)

(C)O

Physicochemical Properties
The physicochemical properties of a compound are critical in determining its pharmacokinetic

and pharmacodynamic behavior. The available data for ACP-105 is summarized below.

Property Value Source

Melting Point Not available in search results

Solubility Soluble in DMSO and Ethanol

pEC₅₀ (AR wild type) 9.0

pEC₅₀ (AR mutation T877A) 9.4

LogP (in silico) ~2.9

LogS (in silico) -4.2

Appearance Solid powder

Pharmacological Properties and Biological Activity
ACP-105 is characterized by its high affinity and potency as a selective androgen receptor

modulator. Its tissue-selective activity has been demonstrated in preclinical studies.
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Parameter Finding Species/Model

Binding Affinity
High affinity for the androgen

receptor.
In vitro

Anabolic Activity
Demonstrates anabolic effects

on muscle and bone.
Preclinical models

Androgenic Activity Minimal effect on the prostate. Preclinical models

Cognitive Effects

Has been investigated for

potential use in treating age-

related cognitive decline.

Anxiety-like Behavior

Reduces anxiety-like behavior

in a mouse model of

Alzheimer's disease.

Mouse

Spatial Memory

Enhances spatial memory

when co-administered with an

estrogen receptor β agonist.

Mouse

Experimental Protocols
Detailed experimental protocols are essential for the replication and validation of scientific

findings. Below are outlines of key experimental methodologies relevant to the study of ACP-
105.

Androgen Receptor Binding Assay
A common method to determine the binding affinity of a compound to the androgen receptor is

a competitive binding assay.

Objective: To determine the half-maximal effective concentration (pEC₅₀) of ACP-105 for the

androgen receptor.

General Protocol:

Cell Culture: Utilize a cell line engineered to express the human androgen receptor (e.g.,

HEK293 or CHO cells).
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Ligand Preparation: Prepare a solution of a radiolabeled androgen (e.g., ³H-mibolerone) at a

constant concentration.

Competitor Preparation: Prepare serial dilutions of ACP-105.

Incubation: Incubate the cells with the radiolabeled androgen and varying concentrations of

ACP-105.

Washing and Lysis: After incubation, wash the cells to remove unbound ligand and then lyse

the cells.

Scintillation Counting: Measure the amount of bound radioligand in the cell lysate using a

scintillation counter.

Data Analysis: Plot the percentage of bound radioligand against the concentration of ACP-
105. The IC₅₀ (the concentration of ACP-105 that displaces 50% of the radiolabeled ligand)

is determined and can be used to calculate the Ki and pEC₅₀.

In Vivo Assessment of Anabolic and Androgenic Activity
The Hershberger assay is a standardized in vivo protocol to assess the anabolic and

androgenic properties of a compound.

Objective: To determine the anabolic and androgenic effects of ACP-105 in a rodent model.

General Protocol:

Animal Model: Use castrated male rats (to eliminate endogenous androgen production).

Dosing: Administer ACP-105 at various doses to different groups of rats for a specified

period (e.g., 10 days). A vehicle control group and a positive control group (e.g., testosterone

propionate) are also included.

Tissue Collection: At the end of the treatment period, euthanize the animals and carefully

dissect and weigh specific tissues.

Anabolic indicators: Levator ani muscle.
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Androgenic indicators: Ventral prostate and seminal vesicles.

Data Analysis: Compare the weights of the target tissues in the ACP-105 treated groups to

the control groups. The ratio of anabolic to androgenic activity can be calculated.

Signaling Pathways and Workflows
The mechanism of action of ACP-105 involves its interaction with the androgen receptor,

leading to the modulation of downstream signaling pathways.
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Caption: Generalized signaling pathway of a Selective Androgen Receptor Mod

To cite this document: BenchChem. [An In-Depth Technical Guide to ACP-105: Chemical
Structure and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605154#acp-105-chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

